Cas no 590355-40-1 (5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid)

• Product Name: 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid
• CAS No: 590355-40-1
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD03945870
• CID: 875461
• PubChem ID: 2998934
• Update Time: 2025-05-28

5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid
• benzo[b]thiophene-2-carboxylic acid, 5-ethyl-4,5,6,7-tetrahydro-
• 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
• HMS1754M05
• 5-ethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylicacid
• MLS000056526
• Z55993039
• D73366
• BBL017053
• VS-05810
• 590355-40-1
• EN300-09156
• MFCD03945870
• DTXSID60388194
• CHEMBL1345773
• CS-0067194
• SCHEMBL3347584
• HMS2301E14
• SMR000066994
• ALBB-000962
• STK439871
• DB-027698
• Benzo[b]thiophene-2-carboxylic acid, 5-ethyl-4,5,6,7-tetrahydro- (9CI)
• AKOS000307338
• 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD03945870
• Inchi： 1S/C11H14O2S/c1-2-7-3-4-9-8(5-7)6-10(14-9)11(12)13/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： NBTMCDUVHSBKQZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1CCC(CC)C2

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 375.4±42.0 °C at 760 mmHg
• PSA: 37.3
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid

Comprehensive Overview of 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid (CAS No. 590355-40-1)

5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid (CAS No. 590355-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiophene core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in heterocyclic compounds like 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid is driven by their potential applications in treating metabolic disorders and inflammatory diseases. Researchers are increasingly exploring its derivatives for their anti-inflammatory and antioxidant properties, aligning with the current focus on sustainable and targeted therapies. The compound’s CAS No. 590355-40-1 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. Its tetrahydrobenzothiophene scaffold is particularly noteworthy for its stability and compatibility with various chemical modifications. This adaptability has led to its use in creating libraries of compounds for high-throughput screening, a technique widely adopted in drug discovery pipelines.

In the context of green chemistry, the compound’s synthesis has been optimized to reduce waste and improve yield, addressing the pharmaceutical industry’s push for environmentally friendly processes. Recent publications highlight its role in developing biodegradable agrochemicals, a hot topic among researchers aiming to minimize ecological impact. The carboxylic acid moiety further enhances its utility, enabling conjugation with other molecules to improve bioavailability.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid, ensuring purity and consistency in research applications. Its CAS No. 590355-40-1 is often cross-referenced in patents and journals, underscoring its industrial importance. As the demand for small-molecule therapeutics grows, this compound is poised to play a pivotal role in advancing precision medicine.

Beyond pharmaceuticals, 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid is explored in material science for designing organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich structure make it a candidate for optoelectronic applications, resonating with the global shift toward renewable energy solutions. This dual applicability in life sciences and technology positions it as a compound of multidisciplinary interest.

In summary, 5-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid (CAS No. 590355-40-1) exemplifies the convergence of innovation in chemistry and biology. Its structural elegance and functional versatility continue to inspire research across diverse fields, from drug development to sustainable materials. As scientific inquiries evolve, this compound remains a cornerstone in the quest for solutions to contemporary challenges.